5-bromo-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H13BrN4O2/c1-10-2-9-15(21-20-10)18-11-3-5-12(6-4-11)19-16(22)13-7-8-14(17)23-13/h2-9H,1H3,(H,18,21)(H,19,22)
• InChI Key: DBYKAMJEBQKXEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C16H13BrN4O2
• Molecular Weight: 373.20 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been achieved through palladium-catalyzed Suzuki cross-coupling reactions. This reaction involves the coupling of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids. The overall yield of the reaction is moderate to good.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

The compound 5-bromo-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)furan-2-carboxamide is a notable example of a chemical structure that has seen varied applications in scientific research, particularly in the synthesis of antiprotozoal agents and the exploration of novel chemical reactions. For instance, studies have demonstrated its potential as a precursor in the synthesis of compounds with significant antiprotozoal activity. The synthesis techniques involve intricate steps like bromination, condensation reactions, and Suzuki coupling, leading to products that exhibit high DNA affinity and notable in vitro and in vivo antiprotozoal activities against pathogens such as T. b. rhodesiense and P. falciparum (Ismail et al., 2004). Additionally, research into derivatives of aminopyrazine-3-carboxamide, which share a core structural motif with our compound of interest, has provided valuable insights into the synthesis of pteridin-4-one derivatives, showcasing the compound's role in facilitating the development of new heterocyclic structures (Albert, 1979).

Antimicrobial and Antibacterial Research

The structural motifs related to 5-bromo-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)furan-2-carboxamide have been investigated for their antimicrobial properties. Research has shown the efficacy of N-(4-bromophenyl)furan-2-carboxamide derivatives against drug-resistant bacteria, with some compounds displaying significant antibacterial activities. This suggests the potential of furan carboxamide derivatives in the development of new antibacterial agents, particularly against resistant strains such as A. baumannii, K. pneumoniae, E. cloacae, and MRSA (Siddiqa et al., 2022).